Cas no 1261942-21-5 (5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol
• CAS No: 1261942-21-5
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• MDL: MFCD18316426
• CID: 2764973
• PubChem ID: 53222149
• Update Time: 2025-10-29

5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-CARBAMOYL-4-CHLOROPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• MFCD18316426
• 4-Chloro-3'-hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxamide
• 1261942-21-5
• 5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol, 95%
• DTXSID60686723
• 5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316426
• Inchi： 1S/C14H9ClF3NO3/c15-12-2-1-7(5-11(12)13(19)21)8-3-9(20)6-10(4-8)22-14(16,17)18/h1-6,20H,(H2,19,21)
• InChI Key： YCOLMIAAFJFFLX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 331.0223053Da
• Monoisotopic Mass: 331.0223053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol

Professional Introduction to Compound with CAS No. 1261942-21-5 and Product Name: 5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol

The compound in question, identified by the CAS number 1261942-21-5, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research. Its systematic name, 5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol, provides a detailed insight into its chemical structure, which comprises a phenolic core substituted with various functional groups. This compound has garnered attention due to its unique structural features and the potential biological activities it may exhibit.

The presence of a carbamoyl group at the 3-position of the phenyl ring and a trifluoromethoxy group at the 3-position of another phenyl ring introduces both electron-withdrawing and electron-donating effects, respectively. These substituents can significantly influence the compound's electronic properties, solubility, and reactivity. The chloro substituent on the 4-position of one of the phenyl rings further enhances its potential as a pharmacophore by contributing to hydrophobic interactions and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in drug discovery. The combination of these functional groups makes 5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol a promising candidate for further investigation. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

In oncology research, the structural features of this compound suggest that it may interfere with key signaling pathways involved in cancer cell proliferation and survival. The carbamoyl group and trifluoromethoxy group can modulate enzyme activity, while the chloro substituent can enhance binding affinity to biological targets. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases and transcription factors, making them valuable tools for developing novel anticancer agents.

Additionally, the compound's potential role in managing inflammatory diseases has been explored. Chronic inflammation is a hallmark of many pathological conditions, and compounds that can modulate inflammatory responses are highly sought after. The unique structural motifs in 5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol may enable it to interact with inflammatory mediators and cytokines, thereby reducing inflammation without causing significant side effects.

Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are another area where this compound shows promise. The ability of its structural components to cross the blood-brain barrier and interact with neuronal receptors makes it a potential candidate for treating these conditions. Current research is focused on understanding how these interactions affect neuronal function and whether they can lead to therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with green chemistry principles.

The pharmacokinetic properties of 5-(3-Carbamoyl-4-chlorophenyl)-3-trifluoromethoxyphenol are also being studied to understand how it behaves within the body. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical in determining its suitability for clinical use. Computational modeling techniques are being used alongside experimental data to predict these properties accurately.

In conclusion, the compound with CAS No. 1261942-21-5 represents a significant advancement in pharmaceutical research due to its complex structure and diverse functional groups. Its potential applications in oncology, inflammation, and neurodegenerative diseases make it a valuable subject for further investigation. As research continues to uncover more about its properties and mechanisms of action, it is likely that this compound will play an important role in the development of new therapeutic strategies.